Cas no 1379527-01-1 (tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate)

• Product Name: tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate
• CAS No: 1379527-01-1
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• MDL: MFCD22373670
• CID: 4595364
• Update Time: 2025-05-23

tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-[(2-amino-3-methylphenyl)-carbonyl]piperazine-1-carboxylate
• 1-Piperazinecarboxylic acid, 4-(2-amino-3-methylbenzoyl)-, 1,1-dimethylethyl ester
• tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate

• MDL： MFCD22373670
• Inchi： 1S/C17H25N3O3/c1-12-6-5-7-13(14(12)18)15(21)19-8-10-20(11-9-19)16(22)23-17(2,3)4/h5-7H,8-11,18H2,1-4H3
• InChI Key： JCPPMIIBBRGUAW-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C(=O)C2=CC=CC(C)=C2N)CC1

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 497.2±45.0 °C at 760 mmHg
• Flash Point: 254.5±28.7 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate

tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate: A Comprehensive Overview

tert-Butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate, also known by its CAS number 1379527-01-1, is a complex organic compound with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound is characterized by a piperazine ring substituted with a tert-butyl group and a carbonyl-linked aromatic moiety, making it a promising candidate for various applications in drug discovery.

The synthesis of tert-butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Its structural complexity provides a unique platform for exploring its interactions with biological targets, particularly in the context of enzyme inhibition and receptor binding.

Recent studies have highlighted the potential of piperazine derivatives as inhibitors of various kinases, which are key players in numerous cellular signaling pathways. The presence of the tert-butyl group in this compound contributes to its lipophilicity, enhancing its ability to penetrate cellular membranes and interact with intracellular targets. Additionally, the aromatic amino group at the 2-position of the phenyl ring introduces hydrogen bonding capabilities, further modulating its bioactivity.

In terms of pharmacokinetics, tert-butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate exhibits favorable absorption profiles in preclinical models, suggesting its potential for oral administration. Its metabolic stability has been evaluated using liver microsomes from multiple species, revealing moderate clearance rates that align with therapeutic drug levels. These properties make it an attractive lead compound for further optimization in drug development pipelines.

The application of computational chemistry tools has significantly advanced our understanding of this compound's interactions with biological systems. Molecular docking studies have identified key residues on target proteins that are critical for binding affinity, providing insights into structure-activity relationships (SAR). Furthermore, quantum mechanical calculations have elucidated the electronic properties of this compound, shedding light on its reactivity and selectivity.

In conclusion, tert-butyl 4-(2-amino-3-methylphenyl)-carbonylpiperazine-1-carboxylate represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, coupled with promising pharmacokinetic profiles and computational insights, positions it as a strong candidate for further investigation in disease-specific models. As research continues to unravel its full potential, this compound may pave the way for innovative treatments across various therapeutic areas.